8-Methylpentacosanoyl-CoA

• Molecular Formula: C47H86N7O17P3S
• Molecular Weight: 1146.2 g/mol
• InChI: InChI=1S/C47H86N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-24-35(2)25-22-19-20-23-26-38(56)75-30-29-49-37(55)27-28-50-45(59)42(58)47(3,4)32-68-74(65,66)71-73(63,64)67-31-36-41(70-72(60,61)62)40(57)46(69-36)54-34-53-39-43(48)51-33-52-44(39)54/h33-36,40-42,46,57-58H,5-32H2,1-4H3,(H,49,55)(H,50,59)(H,63,64)(H,65,66)(H2,48,51,52)(H2,60,61,62)
• InChIKey: YWRVDSAMADHEBE-UHFFFAOYSA-N

8-Methylpentacosanoyl-CoA: C25 Branched-Chain Acyl-CoA for Peroxisomal and Mitochondrial Beta-Oxidation Research

8-Methylpentacosanoyl-CoA (8-methylpentacosanoyl-coenzyme A) is a very long-chain branched-chain acyl-CoA thioester with a C25 fatty acyl moiety methylated at the C8 position, bearing the molecular formula C47H86N7O17P3S and a molecular weight of 1146.21 g/mol [1]. It belongs to the class of very long-chain acyl-CoAs (acyl groups >C20) and serves as a substrate for very long-chain acyl-CoA synthase in the initial activation step of fatty acid degradation, with subsequent beta-oxidation occurring in both mitochondria and peroxisomes [2]. The compound participates in carnitine shuttle-mediated mitochondrial import via conversion to 8-methylpentacosanoylcarnitine, catalyzed by carnitine O-palmitoyltransferase [3].

Substrate for very long-chain acyl-CoA synthetase; fits peroxisomal and mitochondrial beta-oxidation studies.

C8-methyl branch position distinguishes isomer-specific enzyme recognition; positional identity verification required.

Carnitine shuttle-compatible acyl-CoA; supports mitochondrial import and acylcarnitine profiling research.

• [1] HMDB. Metabocard for 8-Methylpentacosanoyl-CoA (HMDB0300816). Human Metabolome Database, 2021. View Source
• [2] ChemFont. Chemical card for 8-Methylpentacosanoyl-CoA (CFc000280332). ChemFont Database, 2022. View Source
• [3] SMPDB. Pathway: 8-Methylpentacosanoyl-CoA mitochondrial beta-oxidation. Small Molecule Pathway Database, 2021. View Source

Why 8-Methylpentacosanoyl-CoA Cannot Be Substituted with Other Methylpentacosanoyl-CoA Isomers

The methylpentacosanoyl-CoA family comprises multiple positional isomers differing solely in the carbon position of the single methyl branch along the C25 acyl chain. This structural variation, while seemingly subtle, determines differential recognition by acyl-CoA dehydrogenases, oxidases, and transport proteins. Substituting 8-methylpentacosanoyl-CoA with, for instance, 14-methylpentacosanoyl-CoA or 5-methylpentacosanoyl-CoA introduces an unverified variable into experimental systems: the methyl branch position alters the three-dimensional conformation of the acyl chain during enzyme-substrate binding, potentially affecting binding affinity, catalytic turnover rates, and pathway routing between mitochondrial and peroxisomal compartments [1]. Procurement decisions lacking isomer-specific verification risk confounding metabolic flux analyses, enzyme kinetics studies, and lipidomics investigations where precise acyl-CoA identity is the independent variable [2].

8-Methylpentacosanoyl-CoA vs 14-methyl isomer

Methyl branch position shift (3–15 carbon displacement) may alter enzyme binding geometry and metabolic flux readouts.

8-Methylpentacosanoyl-CoA vs Pentacosanoyl-CoA (straight-chain)

Absence of C8 methyl branch may modify lipophilicity and substrate binding, introducing variability in in vitro assay conditions.

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] HMDB. Comparative metabocards for methylpentacosanoyl-CoA isomers (HMDB0300815, HMDB0300816, HMDB0300831). Human Metabolome Database, 2021. View Source

Quantitative Differentiation Evidence for 8-Methylpentacosanoyl-CoA Procurement

Methyl Branch Position at C8 Defines Distinct Acyl Chain Topology Among C25 Isomers

The C8-methyl branch position of 8-methylpentacosanoyl-CoA confers a unique acyl chain conformation relative to other positional isomers such as 5-methylpentacosanoyl-CoA, 14-methylpentacosanoyl-CoA, and 23-methylpentacosanoyl-CoA. Structural studies of human long-chain acyl-CoA dehydrogenase (LCAD) demonstrate that the enzyme's substrate binding cavity accommodates longer and branched-chain substrates via helix unwinding at Pro132, which together with adjacent smaller residues enables binding of bulky substrates [1]. The precise position of the methyl branch along the C25 chain dictates the steric fit within this cavity, making positional isomers non-interchangeable substrates for LCAD-dependent beta-oxidation [2]. The C8 position, situated approximately one-third of the distance from the CoA thioester linkage, presents a distinct binding geometry compared to mid-chain (e.g., C14) or terminal (e.g., C23) methyl substitutions.

Methyl Branch Position

Class-level

C8 vs C5, C14, C23: 3–15 carbon displacement from CoA thioester linkage; distinct steric fit in LCAD binding cavity

Isomer-specific enzyme recognition may influence beta-oxidation routing.

Inferred from LCAD crystal structure; direct binding kinetics not reported.

Evidence Dimension	Methyl branch position (carbon number) along C25 acyl chain
Target Compound Data	C8 position (methyl group at carbon 8 of pentacosanoic acid)
Comparator Or Baseline	5-methylpentacosanoyl-CoA (C5), 14-methylpentacosanoyl-CoA (C14), 23-methylpentacosanoyl-CoA (C23)
Quantified Difference	Positional variation: 3–15 carbon displacement relative to CoA thioester linkage; distinct spatial orientation of methyl branch within LCAD binding cavity
Conditions	Inferred from LCAD crystal structure (PDB coordinates); Pro132-mediated helix unwinding mechanism [1]

Why This Matters

Procurement of the incorrect positional isomer introduces a structurally distinct substrate that may exhibit altered enzyme binding kinetics, invalidating experimental conclusions about acyl-CoA dehydrogenase specificity.

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] HMDB. Metabocards for 5-methylpentacosanoyl-CoA (CFc000280335), 8-methylpentacosanoyl-CoA (HMDB0300816), 14-methylpentacosanoyl-CoA (HMDB0300815), and 23-methylpentacosanoyl-CoA (CFc000280337). View Source

Predicted LogP and Solubility Profile Differentiates 8-Methylpentacosanoyl-CoA from Straight-Chain C25-CoA

8-Methylpentacosanoyl-CoA exhibits predicted physicochemical properties that differentiate it from its straight-chain analog, pentacosanoyl-CoA (C25:0-CoA). Computational predictions yield a logP of 4.8 (ALOGPS) and logS of -4.6, corresponding to an aqueous solubility of approximately 0.032 g/L [1]. While pentacosanoyl-CoA shares the C25 chain length, the absence of the C8 methyl branch alters both lipophilicity and molecular packing behavior. The branched structure introduces steric hindrance that modifies micelle formation and membrane partitioning behavior relative to the linear C25-CoA, parameters directly relevant to designing in vitro enzyme assays and cellular uptake experiments [2].

Predicted LogP & Solubility

Class-level

logP 4.8 (ALOGPS); logS −4.6 (~0.032 g/L)

Lipophilicity and solubility profile informs assay buffer compatibility.

Computational prediction; experimental solubility not verified.

Evidence Dimension	Lipophilicity (logP) and aqueous solubility
Target Compound Data	logP = 4.8 (ALOGPS); logS = -4.6; water solubility ≈ 0.032 g/L
Comparator Or Baseline	Pentacosanoyl-CoA (straight-chain C25-CoA; no methyl branch)
Quantified Difference	Quantitative difference in logP and solubility not experimentally determined for comparator; class-level inference based on established branched-versus-linear acyl chain property divergence
Conditions	Computational prediction (ALOGPS, ChemAxon) [1]

Why This Matters

Solubility and logP parameters govern experimental handling, solvent selection, and assay buffer compatibility—factors that directly impact reproducibility of in vitro studies with this compound.

• [1] HMDB. Metabocard for 8-Methylpentacosanoyl-CoA (HMDB0300816): Predicted Molecular Properties. Human Metabolome Database, 2021. View Source
• [2] MedChemExpress (MCE). Pentacosanoyl-CoA product page. Antpedia, 2025. View Source

Very Long-Chain Acyl-CoA Synthase Substrate Classification Confirms Specificity for C25 Branched Acyl-CoA Substrates

8-Methylpentacosanoyl-CoA is classified as a very long-chain acyl-CoA (acyl group >C20) and is recognized as a substrate for very long-chain acyl-CoA synthase [1]. This classification distinguishes it from long-chain (C12–C20) and medium-chain (C5–C11) acyl-CoAs, which are processed by distinct acyl-CoA synthetase isoforms. The C25 chain length, combined with the C8 methyl branch, dictates routing through the peroxisomal beta-oxidation pathway for chain shortening prior to mitochondrial entry, whereas shorter branched-chain acyl-CoAs may undergo direct mitochondrial beta-oxidation [2]. This pathway-level distinction is critical for studies of peroxisomal disorders, very long-chain fatty acid metabolism, and conditions involving branched-chain fatty acid accumulation.

Substrate Classification

Class-level

Very long-chain acyl-CoA (>C20); substrate for peroxisomal beta-oxidation

Enables research on VLCFA metabolism and peroxisomal disorders.

Pathway routing distinct from long-chain and medium-chain acyl-CoAs.

Evidence Dimension	Acyl-CoA chain length classification and corresponding synthetase specificity
Target Compound Data	Very long-chain acyl-CoA (C25, >C20); substrate for very long-chain acyl-CoA synthase
Comparator Or Baseline	Long-chain acyl-CoAs (C12–C20) and medium-chain acyl-CoAs (C5–C11)
Quantified Difference	Chain length >C20 requires peroxisomal beta-oxidation for chain shortening; C12–C20 substrates can undergo direct mitochondrial beta-oxidation
Conditions	Based on established mammalian fatty acid oxidation pathway organization [2]

Why This Matters

Selection of 8-methylpentacosanoyl-CoA specifically addresses research questions concerning peroxisomal beta-oxidation and very long-chain fatty acid metabolism, domains where shorter-chain analogs are biologically irrelevant.

• [1] HMDB. Metabocard for 8-Methylpentacosanoyl-CoA (HMDB0300816): Classification and enzyme substrate annotation. Human Metabolome Database, 2021. View Source
• [2] Mannaerts GP, Van Veldhoven PP, Casteels M. Peroxisomal lipid degradation via beta- and alpha-oxidation in mammals. Cell Biochemistry and Biophysics. 2000;32:73–87. View Source

Validated Research Applications for 8-Methylpentacosanoyl-CoA in Metabolic and Enzymatic Studies

Peroxisomal Beta-Oxidation Pathway Analysis in Very Long-Chain Fatty Acid Metabolism

8-Methylpentacosanoyl-CoA serves as a defined substrate for investigating the peroxisomal beta-oxidation machinery responsible for chain-shortening very long-chain (>C20) fatty acids. Given its classification as a very long-chain acyl-CoA requiring peroxisomal processing prior to mitochondrial entry, the compound is suitable for in vitro enzyme assays examining acyl-CoA oxidase (ACOX1) activity, multifunctional protein-2 (MFP-2) function, and sterol carrier protein-X (SCPX) thiolase activity in the context of branched-chain substrate handling [1]. This application is particularly relevant for studies of peroxisomal biogenesis disorders and X-linked adrenoleukodystrophy where very long-chain fatty acid accumulation is pathognomonic [2].

LCAD Substrate Specificity Profiling for Branched-Chain Acyl-CoA Dehydrogenases

Structural studies of human long-chain acyl-CoA dehydrogenase (LCAD) have revealed a substrate binding cavity specifically adapted for longer and branched-chain substrates through Pro132-mediated helix unwinding [1]. 8-Methylpentacosanoyl-CoA, with its C8-methyl branch positioned on a C25 acyl backbone, represents an ideal probe for mapping the steric and electronic determinants of LCAD substrate recognition. Comparative studies employing positional isomers (e.g., 5-methyl, 14-methyl, or 23-methylpentacosanoyl-CoA) can delineate the relationship between methyl branch position and enzymatic turnover rates, addressing the functional annotation gap for ACAD10 and ACAD11 enzymes [2].

Carnitine Shuttle Dynamics and Mitochondrial Import Studies

The conversion of 8-methylpentacosanoyl-CoA to 8-methylpentacosanoylcarnitine, catalyzed by carnitine O-palmitoyltransferase, provides an experimental system for examining how very long-chain branched acyl-CoAs traverse the mitochondrial membrane [1]. This application is particularly valuable for studying the substrate selectivity of the carnitine-acylcarnitine translocase and for profiling acylcarnitine signatures in metabolic disorders. The distinct C8 methyl branch position may influence acylcarnitine transport efficiency compared to straight-chain or differently branched C25 analogs, though direct comparative kinetic data for this specific compound remains to be established experimentally.

Application

Selection Property

Validation Focus

Peroxisomal VLCFA β-oxidation studies

Very long-chain substrate specificity review

Peroxisomal oxidase and thiolase activity assays

LCAD substrate selectivity profiling

Methyl branch positional effect on enzyme binding

Substrate turnover rate and binding kinetics context

Carnitine shuttle / mitochondrial import

CPT substrate acceptance and acylcarnitine transport

Acylcarnitine profiling and translocase selectivity review

• [1] Narayanan B, Xia C, McAndrew R, et al. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports. 2024;14:12976. View Source
• [2] SMPDB. Pathway: 8-Methylpentacosanoyl-CoA mitochondrial beta-oxidation. Small Molecule Pathway Database, 2021. View Source